Cas no 1965-08-8 (DIPENTENEBISPHENOL)

• Product Name: DIPENTENEBISPHENOL
• CAS No: 1965-08-8
• MF: C₂₂H₂₈O₂
• MW: 324.456526756287
• CID: 908291
• PubChem ID: 294650
• Update Time: 2025-04-19

DIPENTENEBISPHENOL Chemical and Physical Properties

Names and Identifiers

• DIPENTENEBISPHENOL
• DIPENTENEBISPHENOL; NSC163516; 1.8-Bis-(4-hydroxy-phenyl)-p-menthan; 4-{2-[4-(4-hydroxyphenyl)-4-methylcyclohexyl]propan-2-yl}phenol; AC1Q1NIX; AC1Q1NIY; 1-(4-hydroxy-phenyl)-4-[1-(4-hydroxy-phenyl)-1-methyl-ethyl]-1-methyl-cyclohexane; 4-{4-[2-(4-hydroxyphenyl)propan-2-yl]-1-methylcyclohexyl}phenol; 1-(4-Hydroxy-phenyl)-4-[1-(4-hydroxy-phenyl)-1-methyl-aethyl]-1-methyl-cyclohexan; SureCN2855402; AC1L6MDV;
• 1965-08-8
• 4-{2-[4-(4-hydroxyphenyl)-4-methylcyclohexyl]propan-2-yl}phenol
• SCHEMBL2855402
• 4-(2-(4-(4-Hydroxyphenyl)-4-methylcyclohexyl)propan-2-yl)phenol
• NSC-163516
• NSC163516
• DTXSID80303920
• AKOS024323012

• Inchi： 1S/C22H28O2/c1-21(2,16-4-8-19(23)9-5-16)17-12-14-22(3,15-13-17)18-6-10-20(24)11-7-18/h4-11,17,23-24H,12-15H2,1-3H3
• InChI Key： SPWZOJAIQZNNDX-UHFFFAOYSA-N
• SMILES： OC1C=CC(=CC=1)C1(C)CCC(C(C2C=CC(=CC=2)O)(C)C)CC1

Computed Properties

• Exact Mass: 324.20904
• Monoisotopic Mass: 324.208930132g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 24
• Rotatable Bond Count: 3
• Complexity: 392
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 6.8
• Topological Polar Surface Area: 40.5Ų

Experimental Properties

• PSA: 40.46
• LogP: 5.52350

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Cyclohexylphenols